molecular formula C11H21NO2 B8644936 2,2-Dimethyl-3-(piperidine-4-yl)-propionic acid methyl ester

2,2-Dimethyl-3-(piperidine-4-yl)-propionic acid methyl ester

Cat. No. B8644936
M. Wt: 199.29 g/mol
InChI Key: NZJNVUCLKGDVSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Dimethyl-3-(piperidine-4-yl)-propionic acid methyl ester is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Dimethyl-3-(piperidine-4-yl)-propionic acid methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Dimethyl-3-(piperidine-4-yl)-propionic acid methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2-Dimethyl-3-(piperidine-4-yl)-propionic acid methyl ester

Molecular Formula

C11H21NO2

Molecular Weight

199.29 g/mol

IUPAC Name

methyl 2,2-dimethyl-3-piperidin-4-ylpropanoate

InChI

InChI=1S/C11H21NO2/c1-11(2,10(13)14-3)8-9-4-6-12-7-5-9/h9,12H,4-8H2,1-3H3

InChI Key

NZJNVUCLKGDVSJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1CCNCC1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2,2-dimethyl-3-(N-Boc-piperidine-4-yl)-propionic acid methyl ester (598 mg) from above was dissolved in methylene chloride (2 mL) and trifluoroacetic acid (1 mL) was added. The mixture was stirred at room temperature for 1 hr and the solvents were evaporated. The mixture was partitioned between ether and sodium hydroxide solution (1N). The organic layer was washed with brine and dried. Evaporation of solvents gave 2,2-dimethyl-3-(piperidine-4-yl)-propionic acid methyl ester (370 mg) as an oil.
Name
2,2-dimethyl-3-(N-Boc-piperidine-4-yl)-propionic acid methyl ester
Quantity
598 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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Name
COC(=O)C(C)(C)CC1CCN(C(=O)OC(C)(C)C)CC1
Quantity
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reactant
Reaction Step One
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reactant
Reaction Step One

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